Cas no 16908-41-1 (Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI))

• Product name: Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI)
• CAS No: 16908-41-1
• MF: C₂₂H₄₀N₈O₄
• MW: 480.6042
• CID: 207211
• PubChem ID: 350805

Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Ethanol,2,2',2'',2'''-[[2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidine-4,8-diyl]dinitrilo]tetra-(6CI,7CI,8CI)
• 2-[[8-[bis(2-hydroxyethyl)amino]-2,6-bis(diethylamino)pyrimido[5,4-d]pyrimidin-4-yl]-(2-hydroxyethyl)amino]ethanol
• 16908-41-1
• NSC-515779
• NSC515779
• DTXSID20325686

• Inchi： InChI=1S/C22H40N8O4/c1-5-27(6-2)21-23-17-18(19(25-21)29(9-13-31)10-14-32)24-22(28(7-3)8-4)26-20(17)30(11-15-33)12-16-34/h31-34H,5-16H2,1-4H3
• InChI Key： XWUQGOAMGGUIGK-UHFFFAOYSA-N
• SMILES： OCCN(C1=NC(N(CC)CC)=NC2C(=NC(=NC1=2)N(CC)CC)N(CCO)CCO)CCO

Computed Properties

• Exact Mass: 480.3176
• Monoisotopic Mass: 480.317
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 16
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Density: 1.297
• Boiling Point: 702.8°Cat760mmHg
• Flash Point: 378.9°C
• Refractive Index: 1.66
• PSA: 145.44
• LogP: -0.30580